Cas no 15158-13-1 (Benzene,1,3-dimethyl-2-(4-nitrophenoxy)-)
15158-13-1 structure
Product Name:Benzene,1,3-dimethyl-2-(4-nitrophenoxy)-
CAS No:15158-13-1
MF:C14H13NO3
MW:243.257923841476
CID:169991
PubChem ID:177573
Update Time:2025-04-19
Benzene,1,3-dimethyl-2-(4-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,3-dimethyl-2-(4-nitrophenoxy)-
- 1,3-Dimethyl-2-(4-nitrophenoxy)benzene
- 2,6-Dimethylphenyl 4-nitrophenyl ether
- 15158-13-1
- AKOS001579491
- 1-(2,6-Dimethylphenoxy)-4-nitrobenzene
- InChI=1/C14H13NO3/c1-10-4-3-5-11(2)14(10)18-13-8-6-12(7-9-13)15(16)17/h3-9H,1-2H
- DTXSID10164804
- SR-01000395486
- benzene, 1,3-dimethyl-2-(4-nitrophenoxy)-
- Ether,p-nitrophenyl 2,6-xylyl
- p-Nitrophenyl 2,6-xylyl ether
- SR-01000395486-1
- Oprea1_014495
-
- Inchi: 1S/C14H13NO3/c1-10-4-3-5-11(2)14(10)18-13-8-6-12(7-9-13)15(16)17/h3-9H,1-2H3
- InChI Key: VKPHCKTVRFIGBX-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 243.08959
- Monoisotopic Mass: 243.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 336.3°Cat760mmHg
- Flash Point: 135.1°C
- Refractive Index: 1.589
- PSA: 52.37
Benzene,1,3-dimethyl-2-(4-nitrophenoxy)- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
15158-13-1 (Benzene,1,3-dimethyl-2-(4-nitrophenoxy)-) Related Products
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